Cas no 654059-76-4 (Benzenamine, 3,3'-oxybis[4-nitro-)

• Product Name: Benzenamine, 3,3'-oxybis[4-nitro-
• CAS No: 654059-76-4
• MF: C₁₂H₁₀N₄O₅
• MW: 290.231602191925
• CID: 399437
• PubChem ID: 71375973
• Update Time: 2025-04-19

Benzenamine, 3,3'-oxybis[4-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-2-nitrophenoxy)-4-nitroaniline
• 654059-76-4
• DTXSID00798697
• 3,3'-Oxybis(4-nitroaniline)
• Benzenamine, 3,3'-oxybis[4-nitro-

• Inchi： 1S/C12H10N4O5/c13-7-1-3-9(15(17)18)11(5-7)21-12-6-8(14)2-4-10(12)16(19)20/h1-6H,13-14H2
• InChI Key： GYERZZPIMMPQRD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1[N+](=O)[O-])N)C1C=C(C=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 290.0652
• Monoisotopic Mass: 290.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 147.55